2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[2-[(3-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C20H19ClN2O2S2/c1-25-18-7-5-14(6-8-18)11-22-19(24)10-17-13-27-20(23-17)26-12-15-3-2-4-16(21)9-15/h2-9,13H,10-12H2,1H3,(H,22,24)
• InChI Key: SGYGXAUHXYVNGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2=CSC(=N2)SCC3=CC(=CC=C3)Cl
• Molecular Formula: C20H19ClN2O2S2
• Molecular Weight: 419.0 g/mol

Description

2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. It has also been shown to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide can affect various biochemical and physiological processes in the body. It has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to modulate the activity of certain neurotransmitters, thereby affecting cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide in lab experiments is its potential therapeutic applications. It has been shown to possess various pharmacological activities, making it a promising candidate for drug development. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide. One of the potential directions is to further investigate its mechanism of action and identify the specific targets that it affects. Another direction is to study its potential use in combination with other drugs for the treatment of various diseases. Additionally, the development of more efficient synthesis methods for this compound can also be explored.

Synthesis Methods

The synthesis of 2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide has been reported using different methods. One of the commonly used methods involves the reaction of 2-aminothiazole with 3-chlorobenzyl chloride in the presence of sodium hydride, followed by N-(4-methoxybenzyl)acetamide in the presence of N,N-dimethylformamide. The reaction mixture is then stirred and heated to obtain the desired product.

Scientific Research Applications

2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-methoxybenzyl)acetamide has shown potential therapeutic applications in various scientific research studies. It has been reported to possess antitumor, anti-inflammatory, and antimicrobial activities. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease.